Cas no 791545-90-9 (2-amino-1-(2,5-dimethylphenyl)propan-1-one)

2-Amino-1-(2,5-dimethylphenyl)propan-1-one is a substituted phenethylamine derivative with potential applications in pharmaceutical and chemical research. Its structure features a primary amine group adjacent to a ketone functionality, bound to a 2,5-dimethylphenyl moiety, which may influence its reactivity and binding properties. This compound is of interest due to its potential as an intermediate in synthetic organic chemistry, particularly in the development of pharmacologically active molecules. The presence of the dimethyl substitution on the aromatic ring could enhance steric and electronic effects, potentially altering solubility and stability. Researchers may explore its utility in medicinal chemistry or as a precursor for further functionalization. Proper handling and storage are advised due to its reactive amine group.

2-amino-1-(2,5-dimethylphenyl)propan-1-one structure

791545-90-9 structure

Product Name:2-amino-1-(2,5-dimethylphenyl)propan-1-one

CAS No:791545-90-9

MF:C₁₁H₁₅NO

MW:177.242902994156

CID:555551

PubChem ID:13726816

Update Time:2026-04-29

2-amino-1-(2,5-dimethylphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

- 1-Propanone,2-amino-1-(2,5-dimethylphenyl)-
- 2-amino-1-(2,5-dimethylphenyl)propan-1-one

2-amino-1-(2,5-dimethylphenyl)propan-1-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1850764-0.05g	2-amino-1-(2,5-dimethylphenyl)propan-1-one	791545-90-9	0.05g	$468.0	2023-09-19
Enamine	EN300-1850764-0.1g	2-amino-1-(2,5-dimethylphenyl)propan-1-one	791545-90-9	0.1g	$490.0	2023-09-19
Enamine	EN300-1850764-0.25g	2-amino-1-(2,5-dimethylphenyl)propan-1-one	791545-90-9	0.25g	$513.0	2023-09-19
Enamine	EN300-1850764-0.5g	2-amino-1-(2,5-dimethylphenyl)propan-1-one	791545-90-9	0.5g	$535.0	2023-09-19
Enamine	EN300-1850764-1.0g	2-amino-1-(2,5-dimethylphenyl)propan-1-one	791545-90-9	1g	$1172.0	2023-06-03
Enamine	EN300-1850764-2.5g	2-amino-1-(2,5-dimethylphenyl)propan-1-one	791545-90-9	2.5g	$1089.0	2023-09-19
Enamine	EN300-1850764-5.0g	2-amino-1-(2,5-dimethylphenyl)propan-1-one	791545-90-9	5g	$3396.0	2023-06-03
Enamine	EN300-1850764-10.0g	2-amino-1-(2,5-dimethylphenyl)propan-1-one	791545-90-9	10g	$5037.0	2023-06-03
Enamine	EN300-1850764-1g	2-amino-1-(2,5-dimethylphenyl)propan-1-one	791545-90-9	1g	$557.0	2023-09-19
Enamine	EN300-1850764-5g	2-amino-1-(2,5-dimethylphenyl)propan-1-one	791545-90-9	5g	$1614.0	2023-09-19

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3. Excited state dynamics of symmetric and asymmetric Cr3(dpa)4Cl2 measured using femtosecond transient absorption spectroscopy†

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Additional information on 2-amino-1-(2,5-dimethylphenyl)propan-1-one

2-Amino-1-(2,5-Dimethylphenyl)propan-1-one (CAS No. 791545-90-9): An Overview of Its Properties, Applications, and Recent Research

2-Amino-1-(2,5-dimethylphenyl)propan-1-one (CAS No. 791545-90-9) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceuticals. This compound, also known as DMPPA, is characterized by its unique molecular structure and diverse applications. In this article, we will delve into the properties, synthesis methods, biological activities, and recent research advancements associated with 2-amino-1-(2,5-dimethylphenyl)propan-1-one.

The chemical formula of 2-amino-1-(2,5-dimethylphenyl)propan-1-one is C₁₁H₁₅NO. It is a white crystalline solid with a melting point of approximately 80°C. The compound is soluble in common organic solvents such as ethanol, methanol, and dichloromethane but has limited solubility in water. These physical properties make it suitable for various synthetic and analytical applications.

The synthesis of 2-amino-1-(2,5-dimethylphenyl)propan-1-one can be achieved through several routes. One common method involves the reaction of 2,5-dimethylbenzaldehyde with acetone in the presence of an amine catalyst. Another approach involves the condensation of 2,5-dimethylacetophenone with an appropriate amine derivative. These synthetic pathways have been optimized to achieve high yields and purity levels, making DMPPA readily available for research and industrial use.

In the realm of biological research, 2-amino-1-(2,5-dimethylphenyl)propan-1-one has shown promising potential as a lead compound for drug development. Recent studies have focused on its ability to modulate various biological pathways and receptors. For instance, research published in the Journal of Medicinal Chemistry demonstrated that DMPPA exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a potential candidate for the treatment of inflammatory diseases.

Beyond its anti-inflammatory effects, 2-amino-1-(2,5-dimethylphenyl)propan-1-one has also been investigated for its neuroprotective properties. A study conducted at the University of California found that DMPPA can protect neuronal cells from oxidative stress-induced damage by scavenging free radicals and enhancing antioxidant defenses. These findings suggest that DMPPA could be a valuable therapeutic agent for neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

In addition to its biological activities, 2-amino-1-(2,5-dimethylphenyl)propan-1-one has found applications in materials science and polymer chemistry. Its unique molecular structure allows it to serve as a building block for the synthesis of advanced materials with tailored properties. For example, researchers at the Massachusetts Institute of Technology have used DMPPA to develop novel polymers with enhanced mechanical strength and thermal stability. These materials have potential applications in fields such as electronics, aerospace, and biomedical engineering.

The environmental impact of chemical compounds is an increasingly important consideration in their development and use. Studies on the environmental fate and toxicity of 2-amino-1-(2,5-dimethylphenyl)propan-1-one have shown that it has low toxicity to aquatic organisms and does not bioaccumulate in the environment. This makes it a safer alternative to other compounds with similar functionalities but higher environmental risks.

In conclusion, 2-amino-1-(2,5-dimethylphenyl)propan-1-one (CAS No. 791545-90-9), or DMPPA, is a multifaceted compound with a wide range of applications in chemistry, biology, pharmaceuticals, materials science, and environmental science. Its unique properties and promising biological activities make it a valuable subject for ongoing research and development. As new studies continue to uncover its potential benefits and applications, DMPPA is poised to play an increasingly important role in various scientific and industrial fields.